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Compound of Interest

Compound Name: Glucosylsphingosine-13C6

Cat. No.: B2669450 Get Quote

Essential Safety and Handling Guide for
Glucosylsphingosine-13C6
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical compounds. This guide provides essential, immediate

safety and logistical information for handling Glucosylsphingosine-13C6, including

operational procedures and disposal plans. By adhering to these step-by-step instructions, you

can minimize risks and maintain a safe laboratory environment.

While the Safety Data Sheet (SDS) for Glucosylsphingosine-13C6 indicates that the

substance is not classified as hazardous according to the Globally Harmonized System (GHS),

it is prudent to treat all chemicals with care.[1] One supplier advises that the material should be

considered hazardous until further information is available and recommends avoiding ingestion,

inhalation, or contact with eyes and skin.[2] An SDS for the unlabeled form of the compound,

Glucosylsphingosine, also advises avoiding contact with skin, eyes, and clothing, and avoiding

inhalation.[3] Therefore, a comprehensive approach to personal protective equipment is

recommended.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Glucosylsphingosine-13C6,

compiled from safety data sheets and general laboratory safety guidelines.
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Body Part Required PPE Specifications & Rationale

Hands Chemical-resistant gloves

Use nitrile or other suitable

impermeable gloves to prevent

skin contact. The SDS for the

labeled compound does not

recommend a specific material

due to a lack of testing, so

selecting a glove with broad

chemical resistance is a sound

precautionary measure.[1]

Eyes/Face Safety goggles or face shield

Protects against splashes and

dust, preventing potential eye

irritation.[3]

Body Laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.[4]

Respiratory
Use in a well-ventilated area or

fume hood

While one SDS states

breathing equipment is not

required[1], another for the

parent compound

recommends avoiding

breathing dust or vapors.[3]

Handling the solid form in a

fume hood will minimize

inhalation risk.

Operational Procedures for Safe Handling
Follow these procedural steps to ensure the safe handling of Glucosylsphingosine-13C6 from

receipt to disposal.

Preparation and Weighing:
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Always handle the solid Glucosylsphingosine-13C6 within a chemical fume hood to

minimize the risk of inhalation.

Before opening, allow the container to reach room temperature to prevent condensation of

moisture, which can affect the compound's stability.[5]

Dissolving the Compound:

Glucosylsphingosine-13C6 is soluble in ethanol, methanol, and a 2:1 solution of

chloroform:methanol.[2]

When working with organic solvents, ensure proper ventilation and use appropriate

solvent-resistant gloves.

Always use glass, stainless steel, or Teflon equipment for transferring solutions of lipids in

organic solvents to avoid leaching impurities from plasticware.[5][6]

Storage:

Store the solid compound at -20°C for long-term stability.[2]

If stored in an organic solvent, use a glass container with a Teflon-lined cap and store at

-20°C.[5][6]

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation: Segregate waste containing Glucosylsphingosine-13C6 from other

waste streams.[7]

Containerization: Collect all liquid and solid waste in appropriately labeled, leak-proof

containers.[7][8]

Disposal: Dispose of the chemical waste through your institution's hazardous waste disposal

program.[8] Do not dispose of it down the drain or in the regular trash.[8] Follow all local,

state, and federal regulations for hazardous waste disposal.
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Workflow for Safe Handling of Glucosylsphingosine-
13C6

Preparation

Weighing in Fume Hood

Dissolving in Solvent

Experimental Use

Storage at -20°C

Store unused solution

Waste Collection

Retrieve for use

Hazardous Waste Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Click to download full resolution via product page

Caption: Safe handling workflow for Glucosylsphingosine-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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